Technical Whitepaper: Comprehensive Safety Data Sheet (SDS) and Toxicity Profile of 3-Ethyl-1,5-diphenyl-1H-Pyrazole
Technical Whitepaper: Comprehensive Safety Data Sheet (SDS) and Toxicity Profile of 3-Ethyl-1,5-diphenyl-1H-Pyrazole
Executive Summary & Chemical Identity
3-Ethyl-1,5-diphenyl-1H-pyrazole (CAS: 908329-99-7) is a synthetic heterocyclic compound belonging to the 1,5-diarylpyrazole class. This structural motif is highly privileged in medicinal chemistry, serving as the core scaffold for numerous blockbuster drugs and investigational compounds, including cyclooxygenase-2 (COX-2) inhibitors (e.g., celecoxib) and cannabinoid receptor 1 (CB1) antagonists (e.g., rimonabant)[1][2].
The substitution of an ethyl group at the 3-position provides specific steric and lipophilic properties that influence its binding kinetics and blood-brain barrier (BBB) permeability. This whitepaper provides an in-depth analysis of its physicochemical properties, safety profile, and the rigorous experimental methodologies required to evaluate its toxicity and pharmacodynamics.
Physicochemical Properties & Hazard Identification
Understanding the baseline physicochemical properties is essential for predicting the pharmacokinetic behavior and environmental fate of 3-ethyl-1,5-diphenyl-1H-pyrazole. The diarylpyrazole core renders the molecule highly lipophilic, which necessitates specific handling and formulation strategies during biological evaluation.
Quantitative Data Summary
Table 1: Physicochemical Properties of 3-Ethyl-1,5-diphenyl-1H-pyrazole
| Parameter | Value / Description | Reference |
| CAS Registry Number | 908329-99-7 | [3] |
| Molecular Formula | C17H16N2 | [3] |
| Molecular Weight | 248.32 g/mol | [3] |
| Predicted Boiling Point | 393.2 ± 11.0 °C | [3] |
| Predicted Density | 1.05 ± 0.1 g/cm³ | [3] |
| Structural Class | 1,5-Disubstituted Pyrazole | [4] |
Hazard Classification (GHS Proxy)
Based on structurally analogous 1,5-diphenylpyrazoles, this compound is classified under the following hazard categories:
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Skin Irritation (Category 2): May cause skin irritation upon prolonged exposure.
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Eye Irritation (Category 2A): Causes serious eye irritation.
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Specific Target Organ Toxicity - Single Exposure (Category 3): May cause respiratory irritation.
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Aquatic Toxicity (Acute 1 / Chronic 1): Highly lipophilic pyrazoles often exhibit significant toxicity to aquatic life with long-lasting effects due to bioaccumulation potential.
Pharmacodynamics and Toxicity Mechanisms
The toxicity and pharmacological efficacy of 1,5-diphenylpyrazoles are inextricably linked to their ability to intercede in lipid signaling pathways. The two primary targets are the arachidonic acid cascade (via COX-2) and the endocannabinoid system (via CB1 and MAGL)[1][4].
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COX-2 Inhibition: The 1,5-diphenyl moiety is perfectly contoured to insert into the hydrophobic side pocket of the COX-2 enzyme, blocking the conversion of arachidonic acid to pro-inflammatory prostaglandins[2]. While therapeutically beneficial for inflammation, off-target inhibition of COX-1 or excessive COX-2 blockade can lead to gastrointestinal toxicity and cardiovascular events.
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CB1 Antagonism: 1,5-diphenylpyrazoles can act as inverse agonists/antagonists at the CB1 receptor. Central penetration can lead to severe psychiatric side effects, making the evaluation of BBB permeability a critical safety parameter[1]. The 3-ethyl substitution modulates the topological polar surface area (TPSA), directly impacting Central Nervous System (CNS) exposure.
Fig 1: Pharmacodynamic modulation of COX-2 and CB1 pathways by 1,5-diphenylpyrazole derivatives.
Experimental Methodologies: Toxicity and Binding Validation
To establish a rigorous safety profile, screening protocols must be designed as self-validating systems . This means incorporating orthogonal assays to confirm primary readouts, thereby eliminating false positives caused by assay interference, compound aggregation, or non-specific cytotoxicity.
Protocol A: Self-Validating In Vitro Cytotoxicity Assay (MDCK Cells)
Madin-Darby Canine Kidney (MDCK) cells are utilized not only for general cytotoxicity but also to model BBB permeability (MDCK-MDR1)[1].
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Causality & Rationale: Assessing basal cytotoxicity while simultaneously evaluating efflux pump interaction ensures that apparent "safety" in CNS models isn't merely a result of cell death.
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Step 1 (Cell Seeding): Plate MDCK cells at 1×104 cells/well in a 96-well plate using DMEM supplemented with 10% FBS. Incubate for 24 hours at 37°C, 5% CO₂.
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Step 2 (Compound Treatment): Prepare a serial dilution of 3-ethyl-1,5-diphenyl-1H-pyrazole (0.1 µM to 100 µM) in DMSO. The final DMSO concentration in the assay must not exceed 0.5% to prevent solvent-induced toxicity. Treat cells in triplicate. Include a vehicle control (0.5% DMSO) and a positive control for toxicity (e.g., Doxorubicin).
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Step 3 (Primary Readout - MTT Assay): After 48 hours, add 10 µL of MTT reagent (5 mg/mL) to each well. Incubate for 4 hours. Solubilize formazan crystals with 100 µL of acidified isopropanol and measure absorbance at 570 nm.
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Step 4 (Orthogonal Validation - LDH Release): To confirm that a reduction in MTT signal is due to cell death (membrane compromise) rather than mere metabolic slowdown, quantify Lactate Dehydrogenase (LDH) release in the culture media using a coupled enzymatic assay. A true toxicant will show a dose-dependent decrease in MTT and a proportional increase in LDH.
Protocol B: COX-2 Selectivity and Inhibition Profiling
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Causality & Rationale: Toxicity often arises from poor selectivity. Evaluating both COX-1 and COX-2 inhibition ensures the compound does not cause the gastrointestinal toxicity associated with COX-1 blockade.
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Step 1: Reconstitute purified human recombinant COX-1 and COX-2 enzymes in Tris-HCl buffer (pH 8.0) containing hematin and phenol.
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Step 2: Pre-incubate the enzymes with varying concentrations of the pyrazole derivative for 15 minutes at 37°C. Use Celecoxib as a reference standard[2].
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Step 3: Initiate the reaction by adding arachidonic acid. Terminate after exactly 2 minutes using SnCl₂/HCl.
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Step 4: Quantify the production of Prostaglandin E2 (PGE2) via Enzyme-Linked Immunosorbent Assay (ELISA). Calculate the Selectivity Index (SI) as IC50(COX−1)/IC50(COX−2) .
Fig 2: Self-validating experimental workflow for evaluating pyrazole derivative toxicity.
Handling, Storage, and Safety Protocols
To maintain scientific integrity and personnel safety, strict adherence to the following protocols is required when handling 3-ethyl-1,5-diphenyl-1H-pyrazole:
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Personal Protective Equipment (PPE): Nitrile gloves (minimum 0.11 mm thickness), safety goggles with side shields, and a flame-resistant lab coat.
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Storage Conditions: Store in a tightly closed container in a dry, well-ventilated area. Recommended storage temperature is 2-8°C to prevent degradation. Keep away from strong oxidizing agents.
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Spill Response: Do not generate dust. Sweep up the solid using a spark-proof tool and place it in an appropriate waste disposal container. Ventilate the area and wash the spill site with a 10% ethanol/water solution to dissolve any residual lipophilic compound before final water rinsing.
References
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Journal of Medicinal Chemistry (ACS Publications) - Design and Synthesis of Cannabinoid Receptor 1 Antagonists for Peripheral Selectivity URL:[Link]
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Journal of Enzyme Inhibition and Medicinal Chemistry (Taylor & Francis) - Towards safer anti-inflammatory therapy: synthesis of new thymol–pyrazole hybrids as dual COX-2/5-LOX inhibitors URL:[Link]
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Journal of Medicinal Chemistry (ACS Publications) - Discovery of 1,5-Diphenylpyrazole-3-Carboxamide Derivatives as Potent, Reversible, and Selective Monoacylglycerol Lipase (MAGL) Inhibitors URL:[Link]
